Cas no 1017488-06-0 (2-(2,5-dimethylphenyl)methylpiperidine)

• Product name: 2-(2,5-dimethylphenyl)methylpiperidine
• CAS No: 1017488-06-0
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 6078315
• PubChem ID: 24261161

2-(2,5-dimethylphenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethylphenyl)methylpiperidine
• Piperidine, 2-[(2,5-dimethylphenyl)methyl]-
• 2-(2,5-Dimethylbenzyl)piperidine
• EN300-1275750
• 1017488-06-0
• 2-[(2,5-dimethylphenyl)methyl]piperidine
• AKOS011841620
• CS-0281209

• Inchi： 1S/C14H21N/c1-11-6-7-12(2)13(9-11)10-14-5-3-4-8-15-14/h6-7,9,14-15H,3-5,8,10H2,1-2H3
• InChI Key： QBBQTOVJTJIJHS-UHFFFAOYSA-N
• SMILES： N1CCCCC1CC1=CC(C)=CC=C1C

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.953±0.06 g/cm3(Predicted)
• Boiling Point: 306.3±11.0 °C(Predicted)
• pka: 10.37±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 2-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 2-benzylpiperidines